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Compound of Interest

Compound Name: SRA880

Cat. No.: B1662450

Essential guidance on the safe and compliant disposal of the research compound SRA880 is
critical for maintaining laboratory safety and environmental integrity. While a specific Safety
Data Sheet (SDS) with explicit disposal instructions for SRA880 is not readily available in
public resources, this document provides a procedural framework based on general principles
of laboratory chemical waste management. This information is intended to guide trained
professionals in making informed decisions in consultation with their institution's Environmental
Health and Safety (EHS) department.

Immediate Safety and Handling Considerations

Before handling SRA880, it is imperative to adhere to standard laboratory safety protocols.
This includes the use of appropriate personal protective equipment (PPE), such as safety
glasses, gloves, and a lab coat. In the event of accidental contact, follow these general first-aid
measures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
ensuring to lift the upper and lower eyelids. Seek medical attention if irritation develops or
persists.

o Skin Contact: Wash the affected area thoroughly with soap and water. Remove any
contaminated clothing.

 Inhalation: Move the individual to an area with fresh air. If breathing is difficult, seek
immediate medical attention.
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 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

SRA880 Chemical Profile

A summary of the known chemical and physical properties of SRA880 is presented below. This
information is crucial for a preliminary assessment but is not a substitute for a complete SDS.

Property Value

Chemical Formula C26H32N404

Molecular Weight 464.57 g/mol

Synonyms NVP-SRA880, SRA 880
Appearance Not specified in available resources
Solubility Not specified in available resources
Hazard Classification Not classified in available resources

Step-by-Step Disposal Protocol for SRA880

In the absence of a specific SDS for SRA880, a conservative approach to disposal is required.
Laboratory personnel should treat the compound as a potentially hazardous chemical unless a
qualified professional from your institution's EHS office determines it to be non-hazardous.[1]

Step 1: Hazardous Waste Determination

The first crucial step is to determine if SRA880 should be classified as hazardous waste.[1][2]
This assessment should be conducted by a qualified individual, such as a Chemical Hygiene
Officer or a member of the EHS department. The determination is typically based on the
following characteristics:[2][3]

« Ignitability: The ability to create fire under certain conditions.

o Corrosivity: The ability to corrode metal.
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e Reactivity: The tendency to explode or release toxic gases when mixed with other
substances.

o Toxicity: The potential to cause harm if ingested, inhaled, or absorbed through the skin.

If a Safety Data Sheet is available, and you would be hesitant to eat, drink, or wear the
material, it is likely a hazardous waste.[4]

Step 2: Segregation and Collection of Waste
Proper segregation of chemical waste is essential to prevent dangerous reactions.[5]

e Solid SRA880 Waste: Collect any solid waste, including contaminated consumables like
gloves and weighing paper, in a designated, properly labeled, and sealed container.

o Liquid SRA880 Waste: If SRA880 is in a solution, collect it in a compatible, leak-proof
container. Do not mix with other incompatible waste streams.

o Empty Containers: Containers that held SRA880 should be triple-rinsed with a suitable
solvent. The rinsate must be collected and disposed of as hazardous waste.[6] After
thorough cleaning, deface the original label before disposing of the container according to
institutional guidelines.[6]

Step 3: Labeling and Storage

All waste containers must be clearly and accurately labeled.[7] The label should include:
e The words "Hazardous Waste"

e The full chemical name: "SRA880" and any solvents.

e The approximate quantities of each component.

e The date of accumulation.

e The name of the principal investigator or laboratory.
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Store the waste in a designated satellite accumulation area that is at or near the point of
generation and under the control of laboratory personnel.[5][8][9]

Step 4: Arrange for Disposal

Contact your institution's EHS department to schedule a pickup for the hazardous waste.[8] Do
not dispose of SRA880 or its containers in the regular trash or pour it down the drain unless
explicitly approved by your EHS office.[10]

Decision Workflow for SRA880 Disposal

The following diagram illustrates the decision-making process for the proper disposal of
SRAB880 in a laboratory setting.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b1662450?utm_src=pdf-body
https://ehs.ucsf.edu/labs-research/chemical-safety/chemical-waste
https://www.benchchem.com/product/b1662450?utm_src=pdf-body
https://www.benchchem.com/product/b1662450?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: SRA880 Waste Generated

Is an SDS with disposal
guidance available?

No Yes

Consult Institutional EHS
for Hazard Determination

A4

Follow specific disposal
procedures in SDS

Is the waste
determined to be hazardous?

Collect in a designated,
labeled hazardous waste container

A/
Follow institutional guidelines
for non-hazardous chemical waste
Store in Satellite

Accumulation Area

Arrange for pickup
by EHS

—— | End: Proper Disposal [€¢—

Click to download full resolution via product page

Caption: Decision workflow for the disposal of SRA880.
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By following these general guidelines and, most importantly, consulting with your institution's
safety professionals, you can ensure the safe and compliant disposal of SRA880, thereby
protecting yourself, your colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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